Cas no 500799-61-1 (abz-phe-arg-lys(dnp)-pro-oh)
abz-phe-arg-lys(dnp)-pro-oh Chemical and Physical Properties
Names and Identifiers
-
- abz-phe-arg-lys(dnp)-pro-oh
-
- Inchi: 1S/C39H49N11O10/c40-27-13-5-4-12-26(27)34(51)47-31(22-24-10-2-1-3-11-24)36(53)45-29(15-8-20-44-39(41)42)35(52)46-30(37(54)48-21-9-16-32(48)38(55)56)14-6-7-19-43-28-18-17-25(49(57)58)23-33(28)50(59)60/h1-5,10-13,17-18,23,29-32,43H,6-9,14-16,19-22,40H2,(H,45,53)(H,46,52)(H,47,51)(H,55,56)(H4,41,42,44)
- InChI Key: ZEWJTBVOMMZVAU-UHFFFAOYSA-N
- SMILES: O=C(C(CCCCNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])NC(C(CCC/N=C(\N)/N)NC(C(CC1C=CC=CC=1)NC(C1C=CC=CC=1N)=O)=O)=O)N1CCCC1C(=O)O
Computed Properties
- Exact Mass: 831.36600
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 60
- Rotatable Bond Count: 27
Experimental Properties
- PSA: 336.50000
- LogP: 6.01930
abz-phe-arg-lys(dnp)-pro-oh Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce54688-1mg |
Abz-FR-K(Dnp)-P-OH |
500799-61-1 | 98% | 1mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce54688-5mg |
Abz-FR-K(Dnp)-P-OH |
500799-61-1 | 98% | 5mg |
¥0.00 | 2023-09-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-471148-1 mg |
Abz-FRK(Dnp)-P, |
500799-61-1 | 1mg |
¥1,504.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-471148-1mg |
Abz-FRK(Dnp)-P, (Out of Stock: Availability 9/8/23) |
500799-61-1 | 1mg |
¥1504.00 | 2023-09-05 | ||
| A2B Chem LLC | AG22249-1mg |
ABZ-PHE-ARG-LYS(DNP)-PRO-OH |
500799-61-1 | 99% | 1mg |
$115.00 | 2024-04-19 | |
| A2B Chem LLC | AG22249-5mg |
ABZ-PHE-ARG-LYS(DNP)-PRO-OH |
500799-61-1 | 99% | 5mg |
$275.00 | 2024-04-19 | |
| A2B Chem LLC | AG22249-10mg |
ABZ-PHE-ARG-LYS(DNP)-PRO-OH |
500799-61-1 | 99% | 10mg |
$415.00 | 2024-04-19 | |
| Ambeed | A1177560-1mg |
N2-(2-Aminobenzoyl)-L-phenylalanyl-L-arginyl-N6-(2,4-dinitrophenyl)-L-lysyl-L-proline |
500799-61-1 | 98% | 1mg |
$80.0 | 2025-04-19 | |
| Ambeed | A1177560-5mg |
N2-(2-Aminobenzoyl)-L-phenylalanyl-L-arginyl-N6-(2,4-dinitrophenyl)-L-lysyl-L-proline |
500799-61-1 | 98% | 5mg |
$240.0 | 2025-04-19 | |
| Ambeed | A1177560-10mg |
N2-(2-Aminobenzoyl)-L-phenylalanyl-L-arginyl-N6-(2,4-dinitrophenyl)-L-lysyl-L-proline |
500799-61-1 | 98% | 10mg |
$380.0 | 2025-04-19 |
abz-phe-arg-lys(dnp)-pro-oh Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on abz-phe-arg-lys(dnp)-pro-oh
Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 500799-61-1 and abz-phe-arg-lys(dnp)-pro-oh
In recent years, the chemical biology and pharmaceutical research fields have witnessed significant advancements, particularly in the development of novel compounds and peptide-based therapeutics. Among these, the compound with CAS number 500799-61-1 and the peptide product abz-phe-arg-lys(dnp)-pro-oh have garnered attention due to their potential applications in drug discovery and therapeutic interventions. This research brief aims to provide an overview of the latest findings related to these molecules, highlighting their roles in biochemical pathways, therapeutic potential, and recent experimental outcomes.
The compound 500799-61-1, a small molecule with a unique chemical structure, has been investigated for its potential as a modulator of key enzymatic pathways. Recent studies have explored its interactions with proteases and kinases, suggesting its utility in targeting diseases characterized by dysregulated protein activity. Meanwhile, abz-phe-arg-lys(dnp)-pro-oh, a synthetic peptide substrate, has been widely used in enzymatic assays to study protease activity, particularly in the context of cardiovascular and inflammatory diseases. Its fluorescent properties and specificity make it an invaluable tool for high-throughput screening and mechanistic studies.
One of the most notable findings in recent research involves the application of abz-phe-arg-lys(dnp)-pro-oh in the study of thrombin and other serine proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in measuring thrombin activity with high sensitivity, paving the way for improved diagnostic assays. Additionally, the compound 500799-61-1 has shown promise as an inhibitor of a specific kinase implicated in cancer progression, as reported in a recent Nature Chemical Biology publication. These findings underscore the dual utility of these molecules as both research tools and potential therapeutic agents.
Methodologically, the latest research on these compounds has employed advanced techniques such as X-ray crystallography, molecular dynamics simulations, and fluorescence-based assays. For instance, the binding mode of 500799-61-1 to its target kinase was elucidated using crystallographic data, providing insights into its mechanism of action. Similarly, the kinetic parameters of abz-phe-arg-lys(dnp)-pro-oh hydrolysis by various proteases were quantified using state-of-the-art fluorescence spectroscopy, offering a deeper understanding of substrate specificity and enzyme kinetics.
In conclusion, the ongoing research on 500799-61-1 and abz-phe-arg-lys(dnp)-pro-oh highlights their importance in both fundamental and applied chemical biology. These molecules not only serve as critical tools for elucidating biochemical mechanisms but also hold potential for therapeutic development. Future studies are expected to further explore their applications in disease models and clinical settings, potentially leading to novel treatments for conditions such as cancer, thrombosis, and inflammatory disorders. The integration of these findings into broader pharmaceutical research efforts will likely contribute to the advancement of precision medicine and targeted therapies.
500799-61-1 (abz-phe-arg-lys(dnp)-pro-oh) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)